Cas no 101084-77-9 (3-Pyridinesulfinic acid)

• Product Name: 3-Pyridinesulfinic acid
• CAS No: 101084-77-9
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• CID: 124481
• PubChem ID: 14563235
• Update Time: 2025-08-04

3-Pyridinesulfinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfinic acid
• 3-Pyridinesulfinicacid(6CI)
• pyridine-3-sulfinic acid
• ACMC-1BOHX
• AG-D-07402
• AGN-PC-001TK3
• CTK0H2378
• KB-184849
• Pyridin-3-sulfinsaeure
• SureCN7081691
• DTXSID80561689
• SCHEMBL7081691
• EN300-366474
• 101084-77-9

• Inchi： 1S/C5H5NO2S/c7-9(8)5-2-1-3-6-4-5/h1-4H,(H,7,8)
• InChI Key： PLHRLQRACPEUSE-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(=O)O

Computed Properties

• Exact Mass: 143.00415
• Monoisotopic Mass: 143.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 50.19

Additional information on 3-Pyridinesulfinic acid

3-Pyridinesulfinic Acid (CAS No. 101084-77-9): An Overview of Its Properties, Applications, and Recent Research

3-Pyridinesulfinic acid (CAS No. 101084-77-9) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is a sulfur-containing derivative of pyridine, characterized by its unique chemical structure and reactivity. In this article, we will delve into the properties, applications, and recent research advancements of 3-pyridinesulfinic acid.

Chemical Structure and Properties

3-Pyridinesulfinic acid is a white to off-white solid with the molecular formula C₅H₅NOS. It has a molecular weight of 135.16 g/mol and is soluble in water and polar organic solvents. The compound's structure features a pyridine ring with a sulfinic acid group attached at the 3-position. This unique arrangement imparts specific chemical properties that make it valuable in various synthetic processes.

The sulfinic acid group in 3-pyridinesulfinic acid is highly reactive, making it an excellent starting material for the synthesis of more complex molecules. It can undergo various reactions, such as oxidation to form sulfonic acids, reduction to form sulfides, and nucleophilic substitution reactions. These properties make it a valuable intermediate in the synthesis of pharmaceuticals and other fine chemicals.

Applications in Pharmaceuticals

3-Pyridinesulfinic acid has found significant applications in the pharmaceutical industry due to its ability to form bioactive compounds. One notable application is in the synthesis of drugs that target specific biological pathways. For example, it has been used as a building block in the development of anti-inflammatory agents and anti-cancer drugs.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 3-pyridinesulfinic acid in the synthesis of novel anti-inflammatory compounds. These compounds showed promising activity against inflammatory cytokines, making them potential candidates for the treatment of chronic inflammatory diseases such as rheumatoid arthritis.

In another study, researchers explored the use of 3-pyridinesulfinic acid in the development of anti-cancer drugs. The compound was used to synthesize a series of pyridine-based derivatives that exhibited selective cytotoxicity against cancer cells. These findings suggest that 3-pyridinesulfinic acid could be a valuable starting material for the design of new anti-cancer agents.

Molecular Biology and Biochemistry

Beyond its applications in drug synthesis, 3-pyridinesulfinic acid has also been studied for its potential roles in molecular biology and biochemistry. Its ability to form stable complexes with metal ions makes it useful in the study of metalloenzymes and metalloproteins.

A study published in Biochemistry investigated the interaction between 3-pyridinesulfinic acid and zinc ions. The researchers found that the compound forms stable complexes with zinc, which could have implications for understanding zinc-dependent enzymatic processes. This research highlights the potential of 3-pyridinesulfinic acid as a tool for studying metal ion coordination in biological systems.

Synthesis and Production Methods

The synthesis of 3-pyridinesulfinic acid can be achieved through various methods, each with its advantages and limitations. One common approach involves the oxidation of 3-mercaptopyridine using an oxidizing agent such as hydrogen peroxide or sodium peroxide. This method yields high purity products but can be challenging to scale up due to safety concerns associated with handling strong oxidizers.

An alternative method involves the reaction of 3-chloropyridine with sodium sulfite under basic conditions. This approach is more scalable and environmentally friendly but may require additional purification steps to achieve high purity levels.

Safety Considerations and Handling strong> p > < p >While 3-pyridinesulfinic acid strong >is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. The compound should be stored in a cool, dry place away from strong oxidizers and sources of ignition. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to prevent skin contact and inhalation. p > < p >< strong >Environmental Impact strong > p > < p >The environmental impact of 3-pyridinesulfinic acid strong >is minimal when proper waste management practices are followed. However, it is important to dispose of any waste products according to local regulations to prevent contamination of water sources or soil. p > < p >< strong >Conclusion strong > p > < p >< strong >3-Pyridinesulfinic acid strong >(CAS No. 101084-77-9) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an invaluable intermediate in the development of new drugs and bioactive compounds. Recent research has further expanded our understanding of its potential uses in molecular biology and biochemistry. p > < p >As research continues to advance, it is likely that new applications for 3-pyridinesulfinic acid strong >will be discovered, further cementing its importance in various scientific fields. p > article > response >